Cas no 62230-14-2 (2-Propenoic acid, 3-(4-pyridinyl)-, butyl ester)

• Product Name: 2-Propenoic acid, 3-(4-pyridinyl)-, butyl ester
• CAS No: 62230-14-2
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 453429
• PubChem ID: 71388548
• Update Time: 2025-04-19

2-Propenoic acid, 3-(4-pyridinyl)-, butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-pyridinyl)-, butyl ester
• butyl 3-pyridin-4-ylprop-2-enoate
• DTXSID50810611
• BUTYL 3-(PYRIDIN-4-YL)PROP-2-ENOATE
• 62230-14-2

• Inchi： 1S/C12H15NO2/c1-2-3-10-15-12(14)5-4-11-6-8-13-9-7-11/h4-9H,2-3,10H2,1H3
• InChI Key： VHYJJIUGXPLUEO-UHFFFAOYSA-N
• SMILES： O(C(C=CC1C=CN=CC=1)=O)CCCC

Computed Properties

• Exact Mass: 205.11035
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19